1-ethyl-5,7-dimethyl-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrido[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 1-ethyl-5,7-dimethyl-2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H24N4O2S/c1-6-27-20-19(14(3)11-15(4)24-20)21(28)26-23(27)30-12-18-16(5)29-22(25-18)17-9-7-8-13(2)10-17/h7-11H,6,12H2,1-5H3
• InChI Key: BZHXVHKGSPVBOJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=CC(=N2)C)C)C(=O)N=C1SCC3=C(OC(=N3)C4=CC=CC(=C4)C)C
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol

Description

1-ethyl-5,7-dimethyl-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrido[2,3-d]pyrimidin-4(1H)-one is a complex organic compound. It features in various scientific research due to its unique molecular structure and the potential for diverse chemical reactions and applications.

Synthesis Analysis

• The synthesis of similar pyrimidin-4-one derivatives typically involves heterocyclization reactions, often using ethyl or phenyl isothiocyanate, followed by nucleophilic displacement and cyclocondensation with orthoesters (Davoodnia, Bakavoli, Mohseni, & Tavakoli-Hoseini, 2008).
• Another method reported for the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, which are structurally related, is a catalytic four-component reaction using ketones, ethyl cyanoacetate, S8, and formamide, characterized by step economy and easy purification (Shi et al., 2018).

Molecular Structure Analysis

• The molecular structure of related compounds, such as ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate, shows intramolecular N-H...O bonds and almost planar ring formations (Wu et al., 2005).

Chemical Reactions and Properties

• Pyridopyrimidines, closely related to the compound , undergo various chemical reactions including cyclocondensation and S-alkylation under phase transfer conditions (Dave & Patel, 2001).
• These compounds can participate in reactions leading to the formation of thiazolo[3,2-a]pyrimidin and pyrimido[2,1-b]thiazine moieties, indicating their versatile reactivity (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Physical Properties Analysis

• Physical properties like crystal structure and hydrogen bonding patterns are key in understanding these compounds. For instance, similar compounds have been shown to form intermolecular hydrogen bonds, strengthening the integration of their 2D network (Fu-b, 2014).

Chemical Properties Analysis

• The chemical properties of pyrido[2,3-d]pyrimidin-4(1H)-ones, similar to the compound , are influenced by various substituents, as seen in their antibacterial activity against different bacterial strains (Bheemanapalli, Akkinepally, & Pamulaparthy, 2008).
• The reactivity of these compounds with different alkylating agents and their ability to undergo cyclocondensation reactions highlight their chemical versatility.